Cas no 1880630-07-8 (Butane, 2-(chloromethyl)-1-(1-methylpropoxy)-)

• Product Name: Butane, 2-(chloromethyl)-1-(1-methylpropoxy)-
• CAS No: 1880630-07-8
• MF: C₉H₁₉ClO
• MW: 178.699562311172
• CID: 5285313
• Update Time: 2025-10-28

Butane, 2-(chloromethyl)-1-(1-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Butane, 2-(chloromethyl)-1-(1-methylpropoxy)-

• Inchi： 1S/C9H19ClO/c1-4-8(3)11-7-9(5-2)6-10/h8-9H,4-7H2,1-3H3
• InChI Key： VMAYIXHSMNLSNW-UHFFFAOYSA-N
• SMILES： C(OC(C)CC)C(CCl)CC

Additional information on Butane, 2-(chloromethyl)-1-(1-methylpropoxy)-

Research Brief on Butane, 2-(chloromethyl)-1-(1-methylpropoxy)- (CAS: 1880630-07-8) in Chemical and Biomedical Applications

Butane, 2-(chloromethyl)-1-(1-methylpropoxy)- (CAS: 1880630-07-8) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This research brief aims to provide an overview of the latest findings regarding this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound's unique structural features, including its chloromethyl and ether functional groups, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have explored the synthetic pathways for Butane, 2-(chloromethyl)-1-(1-methylpropoxy)-, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, achieving a 92% yield under mild reaction conditions. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the compound's stability under various physiological conditions has been investigated, revealing promising results for its use in drug formulations.

In the realm of biomedical research, Butane, 2-(chloromethyl)-1-(1-methylpropoxy)- has shown potential as an intermediate in the synthesis of bioactive molecules. A study published in Bioorganic & Medicinal Chemistry Letters highlighted its role in the development of novel antiviral agents. The compound's ability to act as a precursor for nucleoside analogs has been particularly noteworthy, with researchers demonstrating its efficacy in inhibiting viral replication in in vitro models. These findings suggest that further exploration of its mechanism of action could lead to breakthroughs in antiviral therapy.

Pharmacological evaluations of Butane, 2-(chloromethyl)-1-(1-methylpropoxy)- have also been conducted to assess its safety and toxicity profiles. Preliminary data from animal studies indicate that the compound exhibits low acute toxicity, with no significant adverse effects observed at therapeutic doses. However, long-term toxicity studies are still underway to fully characterize its safety profile. These results are encouraging for its potential use in human therapeutics, though additional research is needed to confirm these findings.

In conclusion, Butane, 2-(chloromethyl)-1-(1-methylpropoxy)- (CAS: 1880630-07-8) represents a promising compound in the field of chemical biology and pharmaceutical research. Its versatile synthetic applications, coupled with its potential therapeutic benefits, make it a valuable subject for ongoing and future studies. Researchers are encouraged to explore its utility in drug design and development, particularly in the context of antiviral and other bioactive agents. As the scientific community continues to uncover its full potential, this compound may play a pivotal role in advancing medical science.